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Compound of Interest

Compound Name: Apalutamide-COOH

Cat. No.: B3098172 Get Quote

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals, providing detailed information on Apalutamide-COOH, a key

metabolite of the androgen receptor inhibitor, apalutamide. This document outlines its chemical

properties, metabolic pathways, and the methodologies for its analysis.

Core Compound and Metabolite Properties
Apalutamide is a potent non-steroidal anti-androgen agent. Its metabolism primarily yields two

significant metabolites: an active N-desmethyl metabolite and an inactive carboxylic acid

metabolite, Apalutamide-COOH. The key quantitative data for these compounds are

summarized below for easy reference.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Apalutamide 956104-40-8 C₂₁H₁₅F₄N₅O₂S 477.44

Apalutamide-COOH 1332391-04-4 C₂₀H₁₂F₄N₄O₃S 464.39

N-desmethyl

apalutamide
Not Available C₂₀H₁₃F₄N₅O₂S 463.41
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Apalutamide undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes CYP2C8 and CYP3A4. The major metabolic pathway involves N-demethylation

to form the active metabolite, N-desmethyl apalutamide. Subsequently, both apalutamide and

N-desmethyl apalutamide can undergo hydrolysis to form the inactive carboxylic acid

metabolite, Apalutamide-COOH (identified as metabolite M4 in clinical studies).
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Androgen Receptor Signaling Pathway and Apalutamide Inhibition
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To cite this document: BenchChem. [Apalutamide-COOH: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3098172#apalutamide-cooh-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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